Cas no 88497-83-0 (1,3,5-Triazine-2,4,6-triamine, N'-ethyl-N,N-dimethyl-)
88497-83-0 structure
Product Name:1,3,5-Triazine-2,4,6-triamine, N'-ethyl-N,N-dimethyl-
CAS No:88497-83-0
MF:C7H14N6
MW:182.226259708405
CID:630618
PubChem ID:13203367
Update Time:2025-04-19
1,3,5-Triazine-2,4,6-triamine, N'-ethyl-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine-2,4,6-triamine, N'-ethyl-N,N-dimethyl-
- 4-N-ethyl-2-N,2-N-dimethyl-1,3,5-triazine-2,4,6-triamine
- N~4~-Ethyl-N~2~,N~2~-dimethyl-1,3,5-triazine-2,4,6-triamine
- DTXSID00527282
- SCHEMBL14869416
- AKOS019339121
- 88497-83-0
-
- Inchi: 1S/C7H14N6/c1-4-9-6-10-5(8)11-7(12-6)13(2)3/h4H2,1-3H3,(H3,8,9,10,11,12)
- InChI Key: PDVYMFODXGWGTQ-UHFFFAOYSA-N
- SMILES: N(C)(C)C1N=C(N)N=C(N=1)NCC
Computed Properties
- Exact Mass: 182.12799447g/mol
- Monoisotopic Mass: 182.12799447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 80Ų
1,3,5-Triazine-2,4,6-triamine, N'-ethyl-N,N-dimethyl- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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